1-(2,5-difluorophenyl)-1H-pyrazol-5-amine

• Molecular Formula: C9H7F2N3
• Molecular Weight: 195.17 g/mol
• IUPAC Name: 2-(2,5-difluorophenyl)pyrazol-3-amine
• InChI: InChI=1S/C9H7F2N3/c10-6-1-2-7(11)8(5-6)14-9(12)3-4-13-14/h1-5H,12H2
• InChI Key: UDXCKCUBLABXDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)N2C(=CC=N2)N)F

Description

1-(2,5-difluorophenyl)-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C9H7F2N3 and its molecular weight is 195.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (E)-3-((2,5-difluorophenyl)diazenyl)propanenitrile (710 mg) and 20 mL of 1N NaOH was heated to reflux with stirring for 30 min. The reaction mixture was cooled to ambient temperature and extracted with ether. The ether phase was washed with water, brine, dried over sodium sulfate and filtered through a plug of silica gel. Concentration under vacuum gave 630 mg (88%) of 1-(2,5-difluorophenyl)-1H-pyrazol-5-amine. LCMS (ESI) m+H=196.0; 1H NMR (400 MHz, CDCl3) δ 7.54-7.43 (m, 1H), 7.35-7.00 (m, 3H), 5.63 (d, 1H), 3.96-3.71 (m, 2H).